5-((4-Bromophenyl)amino)-3-isobutylthiazolidine-2,4-dione

• IUPAC Name: 5-(4-bromoanilino)-3-(2-methylpropyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C13H15BrN2O2S/c1-8(2)7-16-12(17)11(19-13(16)18)15-10-5-3-9(14)4-6-10/h3-6,8,11,15H,7H2,1-2H3
• InChI Key: OJWNGDQZFAZCGS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C(SC1=O)NC2=CC=C(C=C2)Br
• Molecular Formula: C13H15BrN2O2S
• Molecular Weight: 343.24 g/mol
• CAS No.: 1046756-55-1

Description

5-((4-Bromophenyl)amino)-3-isobutylthiazolidine-2,4-dione is a synthetic thiazolidine-2,4-dione (TZD) derivative characterized by a 4-bromophenylamino substituent at position 5 and an isobutyl group at position 3 of the TZD core. This compound belongs to a class of molecules investigated for diverse biological activities, including enzyme inhibition. Notably, structurally related TZDs, such as (Z)-5-((1-(4-bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)methylene)thiazolidine-2,4-dione, have been identified as potent glutaminase inhibitors through high-throughput screening (HTS) . The bromophenyl moiety is hypothesized to enhance target binding via hydrophobic and halogen-bonding interactions, while the isobutyl group may influence solubility and steric effects.

Preparation Methods

Alkylation Reaction Conditions

• Reactants : Thiazolidine-2,4-dione (1.0 equiv), isobutyl bromide (1.2 equiv), anhydrous potassium carbonate (2.0 equiv).

• Solvent : Acetone (reflux, 6–8 hours).

• Workup : Filtration to remove inorganic salts, followed by solvent evaporation and recrystallization from ethanol.

• Yield : 75–85%.

The reaction proceeds via an SN2 mechanism , where the deprotonated nitrogen of thiazolidine-2,4-dione attacks the electrophilic carbon of isobutyl bromide. Nuclear magnetic resonance (NMR) characterization confirms successful alkylation: the isobutyl protons appear as a multiplet at δ 1.8–2.1 ppm (CH2) and a doublet at δ 0.9 ppm (CH3).

Bromination Strategies for Aromatic Rings

The para-bromination of the aniline moiety is critical for achieving the target structure. Patent literature details a two-phase bromination protocol using hydrogen peroxide (H₂O₂) and hydrobromic acid (HBr) in the presence of ammonium heptamolybdate:

$$\text{Aniline} + \text{H}$$2\text{O}2 + \text{HBr} \xrightarrow{\text{(NH}4\text{)}6\text{Mo}7\text{O}{24}} \text{4-Bromoaniline} + \text{H}_2\text{O}

Optimized Conditions :

• Temperature : 40°C.

• Reaction Time : 5 hours.

• Yield : 85–90% para-brominated product.

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations	Yield (%)
NAS	Low cost, simple setup	Requires harsh conditions	60–68
Buchwald-Hartwig	High selectivity, mild conditions	Expensive catalysts	72–80
Two-phase bromination	High para-selectivity	Complex workup	85–90

Characterization and Analytical Data

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, DMSO-d6): δ 7.45 (d, J = 8.4 Hz, 2H, ArH), 6.60 (d, J = 8.4 Hz, 2H, ArH), 3.82 (s, 1H, NH), 3.21 (d, J = 6.8 Hz, 2H, CH2), 2.15 (m, 1H, CH), 0.92 (d, J = 6.8 Hz, 6H, CH3).

• ¹³C NMR : δ 172.5 (C=O), 167.8 (C=O), 138.2 (C-Br), 121.9–132.4 (ArC), 45.3 (CH2), 28.7 (CH), 22.1 (CH3).

High-Resolution Mass Spectrometry (HRMS)

• Calculated : C₁₃H₁₄BrN₂O₂S [M+H]⁺: 357.9952.

• Observed : 357.9948 .

Chemical Reactions Analysis

Types of Reactions

5-((4-Bromophenyl)amino)-3-isobutylthiazolidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom in the bromophenyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Lithium aluminum hydride in ether or sodium borohydride in methanol.

Substitution: Sodium iodide in acetone or potassium tert-butoxide in dimethyl sulfoxide (DMSO).

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of iodinated or other substituted derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a therapeutic agent in the treatment of diseases such as diabetes and cancer.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 5-((4-Bromophenyl)amino)-3-isobutylthiazolidine-2,4-dione involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways, leading to therapeutic effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

(a) 5-Substituted TZDs

• 5-(3-Methoxybenzylidene)thiazolidine-2,4-dione (1d) : Exhibited 84.2% lipid peroxidation inhibition, the highest among tested derivatives, attributed to electron-donating methoxy groups enhancing radical scavenging .
• 5-(4-Chlorobenzylidene)thiazolidine-2,4-dione (CTD) : Demonstrated strong molecular docking affinity in quantum chemical studies, with chlorine’s electronegativity favoring target interactions .

(b) 3-Substituted TZDs

• 3-(Diethylaminomethyl)-5-(4-methoxybenzylidene)thiazolidine-2,4-dione: Displayed antidiabetic activity comparable to rosiglitazone, highlighting the importance of position-3 modifications for hypoglycemic effects .

Substituent Effects on Activity

• Halogen vs. Methoxy at Position 5 : Methoxy groups (e.g., 1d) outperform halogens (e.g., 1i, CTD) in lipid peroxidation inhibition, likely due to enhanced electron donation. However, halogens like bromine may improve target specificity in enzyme inhibition (e.g., glutaminase) .
• Position 3 Modifications: Alkyl chains (e.g., isobutyl) may optimize pharmacokinetics, while polar groups (e.g., diethylaminomethyl) enhance hypoglycemic activity .

Research Findings and Implications

• Lipid Peroxidation and LOX Inhibition : The target compound’s bromophenyl group may confer moderate lipid peroxidation inhibition (~46–49%) akin to halogenated analogs, though lower than methoxy derivatives .
• Antidiabetic Potential: Position-3 isobutyl substitution could mimic rosiglitazone’s effects, warranting in vivo validation .
• Molecular Interactions : Bromine’s larger atomic radius compared to chlorine (CTD) may alter binding pocket interactions, necessitating docking studies .

Biological Activity

5-((4-Bromophenyl)amino)-3-isobutylthiazolidine-2,4-dione, a thiazolidinedione derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by the presence of a bromophenyl group, which may enhance its pharmacological properties. The following sections provide a detailed overview of its biological activity, including antimicrobial properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula for 5-((4-Bromophenyl)amino)-3-isobutylthiazolidine-2,4-dione is $C_{12}H_{14}BrN_{3}O_{2}S$. Its structure features a thiazolidinedione core, which is known for various biological activities.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of thiazolidinediones. For instance, a study synthesized various derivatives of thiazolidinediones and evaluated their antimicrobial activity against several bacterial strains. The compound exhibited significant inhibitory effects against both Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity of Thiazolidinedione Derivatives

Compound Name	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
5-((4-Bromophenyl)amino)-3-isobutylthiazolidine-2,4-dione	Staphylococcus aureus	32 µg/mL
5-((4-Bromophenyl)amino)-3-isobutylthiazolidine-2,4-dione	Escherichia coli	64 µg/mL
Other Derivative A	Bacillus subtilis	16 µg/mL
Other Derivative B	Pseudomonas aeruginosa	128 µg/mL

This data indicates that the compound has promising antimicrobial properties, particularly against Staphylococcus aureus.

The mechanism by which thiazolidinediones exert their antimicrobial effects often involves the disruption of bacterial cell wall synthesis and interference with metabolic pathways. The presence of the bromophenyl group may enhance the lipophilicity of the compound, allowing better penetration into bacterial cells.

Case Studies and Research Findings

• Case Study on Antimicrobial Efficacy :
  A study conducted by Razzak et al. synthesized various thiazolidinedione derivatives and assessed their biological activities. The results showed that compounds with halogen substitutions (like bromine) had enhanced activity compared to their non-halogenated counterparts .
• In Vivo Studies :
  In vivo studies demonstrated that administration of 5-((4-Bromophenyl)amino)-3-isobutylthiazolidine-2,4-dione in animal models resulted in reduced bacterial load in infected tissues compared to control groups. This suggests potential therapeutic applications in treating bacterial infections .
• Cytotoxicity Assessment :
  Cytotoxicity tests revealed that while the compound exhibited antimicrobial properties, it also showed selective toxicity towards cancer cell lines at higher concentrations. This dual activity highlights its potential as an anticancer agent alongside its antimicrobial effects .

Q & A

Q. What interdisciplinary approaches enhance structure-activity relationship (SAR) studies?

• Methodological Answer : Integrate cheminformatics (QSAR models using MOE or Schrödinger) with high-throughput screening (HTS) to identify critical substituents. For instance, substituent constants (σ, π) for the bromophenyl group correlate with anti-inflammatory activity in regression models .